Cas no 370850-44-5 (3-amino-4-(thiophen-2-yl)-N-(2,4,6-trimethylphenyl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide)

• Product Name: 3-amino-4-(thiophen-2-yl)-N-(2,4,6-trimethylphenyl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide
• CAS No: 370850-44-5
• MF: C₂₅H₂₅N₃OS₂
• MW: 447.615503072739
• CID: 6382129
• PubChem ID: 1069967
• Update Time: 2025-05-24

3-amino-4-(thiophen-2-yl)-N-(2,4,6-trimethylphenyl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-(thiophen-2-yl)-N-(2,4,6-trimethylphenyl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide
• 3-amino-N-mesityl-4-(thiophen-2-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• Thieno[2,3-b]quinoline-2-carboxamide, 3-amino-5,6,7,8-tetrahydro-4-(2-thienyl)-N-(2,4,6-trimethylphenyl)-
• 3-AMINO-4-(THIOPHEN-2-YL)-N-(2,4,6-TRIMETHYLPHENYL)-5H,6H,7H,8H-THIENO[2,3-B]QUINOLINE-2-CARBOXAMIDE
• Oprea1_501137
• AKOS005624899
• 370850-44-5
• Oprea1_053325
• SR-01000566392-1
• SR-01000566392
• F0519-0037
• 3-amino-4-thiophen-2-yl-N-(2,4,6-trimethylphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide

• Inchi： 1S/C25H25N3OS2/c1-13-11-14(2)22(15(3)12-13)28-24(29)23-21(26)20-19(18-9-6-10-30-18)16-7-4-5-8-17(16)27-25(20)31-23/h6,9-12H,4-5,7-8,26H2,1-3H3,(H,28,29)
• InChI Key： GRUPDJIXGYORHV-UHFFFAOYSA-N
• SMILES： N1C2=C(CCCC2)C(C2SC=CC=2)=C2C(N)=C(C(NC3=C(C)C=C(C)C=C3C)=O)SC=12

Computed Properties

• Exact Mass: 447.14390478g/mol
• Monoisotopic Mass: 447.14390478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.325±0.06 g/cm3(Predicted)
• Boiling Point: 615.3±55.0 °C(Predicted)
• pka: 11.70±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-amino-4-(thiophen-2-yl)-N-(2,4,6-trimethylphenyl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide

Introduction to 3-amino-4-(thiophen-2-yl)-N-(2,4,6-trimethylphenyl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide (CAS No. 370850-44-5) and Its Emerging Applications in Chemical Biology

3-amino-4-(thiophen-2-yl)-N-(2,4,6-trimethylphenyl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide, identified by its CAS number 370850-44-5, represents a structurally sophisticated compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This molecule belongs to the quinoline scaffold, a class of heterocyclic compounds renowned for their broad spectrum of biological activities. The unique combination of a thiophene ring, multiple aromatic substituents, and an amide functional group endows this compound with distinctive chemical properties that make it a promising candidate for further exploration in drug discovery and therapeutic development.

The quinoline core of 3-amino-4-(thiophen-2-yl)-N-(2,4,6-trimethylphenyl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide is a well-documented pharmacophore in medicinal chemistry. Quinolines have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The presence of the thiophene ring further enhances the molecular complexity and potential for interactions with biological targets. Thiophenes are known for their ability to modulate enzyme activity and receptor binding, making them valuable in the design of bioactive molecules.

The amide functional group at the 2-position of the quinoline ring introduces additional reactivity and binding potential. Amides are frequently incorporated into drug molecules due to their ability to form hydrogen bonds and stabilize protein-ligand interactions. In 3-amino-4-(thiophen-2-yl)-N-(2,4,6-trimethylphenyl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide, the amide moiety is flanked by bulky aromatic groups (such as 2,4,6-trimethylphenyl), which can influence solubility and metabolic stability. These structural features collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies indicate that 3-amino-4-(thiophen-2-yl)-N-(2,4,6-trimethylphenyl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide may interact with various biological targets by leveraging its multiple aromatic surfaces and hydrogen bond-forming capabilities. For instance, preliminary docking studies suggest that this compound could bind to enzymes involved in cancer cell proliferation or inflammatory pathways. Such interactions are critical for understanding its potential therapeutic applications.

The synthesis of 3-amino-4-(thiophen-2-yl)-N-(2,4,6-trimethylphenyl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide presents a formidable challenge due to its intricate structure. However， modern synthetic methodologies have made significant strides in facilitating the construction of complex heterocyclic systems. Techniques such as palladium-catalyzed cross-coupling reactions and multi-step organic transformations have been employed to assemble this molecule efficiently. The synthesis not only requires meticulous planning but also demands an understanding of electronic effects and steric hindrance to ensure high yields and purity.

In vitro studies have begun to unravel the pharmacological profile of 3-amino-4-(thiophen-2-yl)-N-(2,4,6-trimethylphenyl)-5H，6H，7H，8H-thieno 。 。 。 。 。 。 。 。 。 。 。 。 .